Cas no 941886-43-7 (N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide)

• Product Name: N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide
• CAS No: 941886-43-7
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 6598502
• Update Time: 2025-05-21

N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, N-cyclopentyl-4-methyl-2-[[[(4-methylphenyl)amino]carbonyl]amino]-

• Inchi： 1S/C18H22N4O2S/c1-11-7-9-14(10-8-11)21-17(24)22-18-19-12(2)15(25-18)16(23)20-13-5-3-4-6-13/h7-10,13H,3-6H2,1-2H3,(H,20,23)(H2,19,21,22,24)
• InChI Key： YRMJFJPYEUQSQL-UHFFFAOYSA-N
• SMILES： S1C(C(NC2CCCC2)=O)=C(C)N=C1NC(NC1=CC=C(C)C=C1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 6.09±0.70(Predicted)

Additional information on N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide

N-Cyclopentyl-4-Methyl-2-{(4-Methylphenyl)Carbamoylamino}-1,3-Thiazole-5-Carboxamide: A Comprehensive Overview

N-Cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide (CAS No. 941886-43-7) is a complex organic compound with a unique molecular structure that has garnered significant attention in recent scientific research. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of multiple functional groups, such as the cyclopentyl group, methyl substituents, and carbamoylamino groups, makes this compound highly versatile and potentially valuable in various applications.

The molecular structure of N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide is characterized by a 1,3-thiazole ring system. This ring serves as the central framework, with substituents attached at positions 2 and 5. At position 2, there is a carbamoylamino group derived from a 4-methylphenyl moiety. This group introduces both electron-donating and electron-withdrawing characteristics, which can influence the compound's reactivity and stability. At position 5, there is a carboxamide group attached to a cyclopentyl ring. The cyclopentyl group adds steric bulk and enhances the compound's lipophilicity, which may be advantageous in certain biological or chemical applications.

Recent studies have highlighted the potential of N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide in the field of medicinal chemistry. Its unique combination of functional groups makes it a promising candidate for drug design. For instance, the thiazole ring is known to exhibit anti-inflammatory and antioxidant properties, while the cyclopentyl group can improve bioavailability by enhancing membrane permeability. Additionally, the presence of methyl groups may contribute to the compound's stability under physiological conditions.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further chemical modifications. Researchers have explored the substitution patterns on the thiazole ring to optimize its pharmacokinetic properties. For example, modifying the position or type of substituents can alter the compound's solubility, absorption rate, and metabolic stability. These findings suggest that N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide could serve as a lead compound for developing novel therapeutic agents targeting various diseases.

Another area where this compound has shown promise is in materials science. The thiazole-based structure has been investigated for its potential use in polymer synthesis and as an additive in industrial materials. The presence of nitrogen and sulfur atoms in the ring system can impart desirable mechanical and thermal properties to materials derived from this compound. Furthermore, its ability to form hydrogen bonds may enhance its compatibility with other polymer components.

In terms of synthesis, N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during synthesis. These improvements are crucial for scaling up production if the compound is to be used in commercial applications.

From an environmental perspective, understanding the degradation pathways of N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide is essential for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. However, further research is needed to evaluate its long-term persistence in different environmental matrices.

In conclusion, N-cyclopentyl-4-methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-5-carboxamide (CAS No. 941886-43-7) is a multifaceted organic compound with significant potential across various fields. Its unique molecular structure enables it to serve as both a drug candidate and a building block for advanced materials. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.